Cas no 72207-94-4 (Ethylvanillin acetate)

Ethylvanillin acetate is a synthetic aromatic compound derived from ethylvanillin, commonly used as a flavoring and fragrance agent. Its key advantage lies in its enhanced stability and prolonged release of vanillin-like notes compared to its parent compound, making it suitable for applications requiring controlled aroma delivery. The acetyl group improves solubility in organic matrices, facilitating incorporation into food, cosmetic, and pharmaceutical formulations. It exhibits a sweet, creamy vanilla character with reduced volatility, ensuring consistent performance in heat-processed products. The compound is typically employed where a more subdued, long-lasting vanilla profile is desired. Its synthesis follows well-established esterification protocols, ensuring reproducibility in industrial production.
Ethylvanillin acetate structure
Ethylvanillin acetate structure
Product Name:Ethylvanillin acetate
CAS No:72207-94-4
MF:C11H12O4
MW:208.210583686829
MDL:MFCD01666413
CID:59322
PubChem ID:155708
Update Time:2026-05-14

Ethylvanillin acetate Chemical and Physical Properties

Names and Identifiers

    • 4-Acetoxy-3-ethoxybenzaldehyde
    • (2-ethoxy-4-formylphenyl) acetate
    • 2-Ethoxy-4-formylphenyl acetate
    • 2-ETHOXY-4-FORMYL-PHENYL ACETATE
    • 4-Acetoxy-3-aethoxy-benzaldehyd
    • 4-formyl-2-ethoxyphenyl ethanoate
    • Ethyl vanillin acetate
    • vanillal acetate
    • Benzaldehyde, 4-(acetyloxy)-3-ethoxy-
    • (2-ethoxy-4-formyl-phenyl) acetate
    • ethyl-vanillin-acetate
    • ethyl vanilline acetate
    • 4-(Acet
    • Ethylvanillin acetate
    • MDL： MFCD01666413
    • Inchi： 1S/C11H12O4/c1-3-14-11-6-9(7-12)4-5-10(11)15-8(2)13/h4-7H,3H2,1-2H3
    • InChI Key： XRZFVPCFHPIMAD-UHFFFAOYSA-N
    • SMILES： O(C([H])([H])C([H])([H])[H])C1C([H])=C(C([H])=O)C([H])=C([H])C=1OC(C([H])([H])[H])=O
    • BRN： 3305672

Computed Properties

  • Exact Mass: 208.07400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: Powder.
  • Density: 1.0627 (rough estimate)
  • Boiling Point: 303.9°C at 760 mmHg
  • Refractive Index: 1.4389 (estimate)
  • Water Partition Coefficient: Soluble in water (986.4 mg / L) at 25°C.
  • PSA: 52.60000
  • LogP: 1.82310
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined

Ethylvanillin acetate Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H317-H319
  • Warning Statement： P280-P305+P351+P338
  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • RTECS：CU4381000
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • TSCA：Yes
  • Storage Condition：Inert atmosphere,2-8°C

Ethylvanillin acetate Customs Data

  • HS CODE：2915390090
  • Customs Data：

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Ethylvanillin acetate Pricemore >>

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TRC
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 $ 250.00 2022-06-05
TRC
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 $ 415.00 2022-06-05
TRC
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ChemScence
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 $50.0 2021-09-02
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